Cas no 2172449-35-1 (1-(1-aminoethyl)-4-methylcyclohexan-1-ol)

• Product Name: 1-(1-aminoethyl)-4-methylcyclohexan-1-ol
• CAS No: 2172449-35-1
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6446780
• PubChem ID: 165786198
• Update Time: 2025-10-05

1-(1-aminoethyl)-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminoethyl)-4-methylcyclohexan-1-ol
• EN300-1640240
• 2172449-35-1

• Inchi： 1S/C9H19NO/c1-7-3-5-9(11,6-4-7)8(2)10/h7-8,11H,3-6,10H2,1-2H3
• InChI Key： RYBSFXYZZCPPSI-UHFFFAOYSA-N
• SMILES： OC1(C(C)N)CCC(C)CC1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-aminoethyl)-4-methylcyclohexan-1-ol

Recent Advances in the Study of 1-(1-aminoethyl)-4-methylcyclohexan-1-ol (CAS: 2172449-35-1) in Chemical Biology and Pharmaceutical Research

The compound 1-(1-aminoethyl)-4-methylcyclohexan-1-ol (CAS: 2172449-35-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane backbone and functional amino and hydroxyl groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of central nervous system (CNS) disorders and antimicrobial resistance.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-(1-aminoethyl)-4-methylcyclohexan-1-ol, highlighting its efficient production via catalytic hydrogenation of a precursor imine. The research emphasized the compound's stereochemical purity, which is critical for its pharmacological activity. Additionally, the study identified key intermediates that could be leveraged for large-scale production, addressing one of the major challenges in its commercialization.

In another groundbreaking study, researchers investigated the compound's interaction with gamma-aminobutyric acid (GABA) receptors, suggesting its potential as a modulator for anxiety and epilepsy treatments. The findings, published in Neuropharmacology (2024), demonstrated that 1-(1-aminoethyl)-4-methylcyclohexan-1-ol exhibits a high affinity for GABA_A receptors, with minimal off-target effects. This specificity makes it a promising candidate for further preclinical development.

Beyond CNS applications, recent research has also explored the antimicrobial properties of 1-(1-aminoethyl)-4-methylcyclohexan-1-ol. A 2024 study in Antimicrobial Agents and Chemotherapy reported its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action involves disruption of bacterial cell membrane integrity, a novel approach that could circumvent existing resistance mechanisms.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 1-(1-aminoethyl)-4-methylcyclohexan-1-ol. Current research is focused on improving its bioavailability and reducing metabolic degradation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues, with the goal of advancing the compound to clinical trials within the next two years.

In conclusion, 1-(1-aminoethyl)-4-methylcyclohexan-1-ol (CAS: 2172449-35-1) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse therapeutic potential, coupled with ongoing advancements in synthesis and optimization, positions it as a key player in the development of next-generation therapeutics for CNS disorders and antimicrobial resistance.